Cas no 872355-55-0 (6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 872355-55-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD09880165
• CID: 833003
• PubChem ID: 24729601
• Update Time: 2024-10-26

6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methyl-
• 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 6-Methyl-7-azaindole-5-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,6-methyl
• AK340312
• FCH875303
• SB14275
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,6-methyl-
• 6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (ACI)
• XJB35555
• 872355-55-0
• AKOS006314536
• 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylicacid
• BS-18199
• DTXSID70646919
• CS-0002361
• SCHEMBL4793941
• I10578
• MFCD09880165
• 6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

• MDL： MFCD09880165
• Inchi： 1S/C9H8N2O2/c1-5-7(9(12)13)4-6-2-3-10-8(6)11-5/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： LWQIPNHJSKATMP-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC2=C(C=CN2)C=1)O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 65.98000
• LogP: 1.56950

6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines